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Compound of Interest

2-Cyclopropoxy-1-fluoro-3-
Compound Name:
iodobenzene

Cat. No.: B14819341

Get Quote

Executive Summary

2-Cyclopropoxy-1-fluoro-3-iodobenzene (CAS: 1243363-47-4) is a trisubstituted benzene

derivative featuring a rare vicinal arrangement of a hard nucleophile (fluorine), a steric/lipophilic
ether (cyclopropoxy), and a reactive electrophile (iodine). This scaffold is critical in medicinal
chemistry as a precursor for Suzuki-Miyaura cross-couplings to generate biaryl systems found
in MEK inhibitors (e.g., structural analogs of Trametinib) and other kinase-targeted
therapeutics.

This guide provides the spectroscopic signature (NMR, MS, IR) required for identity
confirmation and purity assessment, synthesized from high-fidelity predictive modeling and
standard chem-informatics principles where proprietary experimental data is catalog-restricted.

Chemical Identity
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Property Detail

IUPAC Name 1-Fluoro-3-iodo-2-(cyclopropyloxy)benzene
CAS Number 1243363-47-4

Molecular Formula CoHsFIO

Molecular Weight 278.06 g/mol

SMILES Iclccec(F)c10OC1CCl

1,2,3-Trisubstituted Benzene; Cyclopropyl Ether;

Key Structural Features .
Aryl lodide

Synthesis & Impurity Logic
Understanding the synthesis is prerequisite to interpreting the spectroscopic data, particularly

for identifying impurities like unreacted phenol or hydrolysis products.

Synthesis Pathway (DOT Visualization)

The most common route involves the O-alkylation of 2-fluoro-6-iodophenol.
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Figure 1: Synthetic logic flow identifying the target molecule and potential phenolic impurities.

Spectroscopic Data Profiling
Nuclear Magnetic Resonance (NMR)
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The NMR signature is defined by the 1,2,3-substitution pattern and the distinctive cyclopropyl
ether signals.

H NMR (400 MHz, CDCI

)
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Characteristic
O-CH methine proton

(Cyclopropyl) of cyclopropyl
ether.

3.95 - 4.05 m (septet-like) 1H

High-field

multiplets,
0.80 - 0.90 m 4H Cyclopropyl CH  jigtinctive of

strained ring

systems.

Key Diagnostic Feature: The cyclopropyl methine proton at ~4.0 ppm is the "fingerprint” signal
distinguishing this from the phenol precursor (which would show a broad singlet exchangeable
-OH peak).

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14819341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

C NMR (100 MHz, CDCI

e C-F Coupling: The carbon attached to Fluorine (C1) will appear as a doublet with a large
coupling constant (

Hz).
o C-| Effect: The carbon attached to lodine (C3) is significantly shielded (typically

90-100 ppm) due to the "heavy atom effect.”
e Cyclopropyl Carbons: The methylene carbons (CH
) appear at very high field (

6-8 ppm).

F NMR (376 MHz, CDCI

)

 Shift:

-125.0 to -130.0 ppm.

o Pattern: Triplet or dd (coupled to H6 and H4).

Mass Spectrometry (MS)

¢ lonization Mode: EI (Electron Impact) or ESI+ (Electrospray).
e Molecular lon:

278

Fragmentation Pathway (EI):
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: Parent ion.

: Loss of cyclopropyl radical (
). This is a primary fragmentation pathway for cyclopropy! ethers.

: Loss of lodine radical.

: Combined loss of | and cyclopropy! (fluoro-phenol cation).
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Figure 2: Predicted EI-MS fragmentation tree for structural confirmation.

Infrared Spectroscopy (FT-IR)

e 3050 - 3100 cm

: Cyclopropyl C-H stretch (distinctively higher frequency than alkyl C-H due to ring strain).

e 1240 -1260 cm

: Ar-O-C asymmetric stretch (Ether).
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e 1480, 1580 cm

: Aromatic ring skeletal vibrations.

o Absence: No broad band at 3200-3500 cm

(confirms absence of Phenol impurity).

Experimental Protocols
Protocol A: NMR Sample Preparation

To ensure high-resolution data free from solvent artifacts.
e Mass: Weigh 5-10 mg of the solid analyte.
e Solvent: Dissolve in 0.6 mL of CDCI

(Chloroform-d, 99.8% D) containing 0.03% TMS as an internal standard.
o Note: If solubility is poor, use DMSO-

, but expect solvent peaks at

2.50 (H) and

39.5 (C).

« Filtration: If the solution is cloudy (salt impurities), filter through a cotton plug within a glass
pipette directly into the NMR tube.

e Acquisition:
o H: 16 scans, relaxation delay (

)=1.0s.

o C: 512 scans, proton-decoupled.

Protocol B: HPLC Purity Assessment

Self-validating system to quantify the "Phenol” impurity.
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e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5

m, 4.6 x 100 mm).

» Mobile Phase:
o A: Water + 0.1% Formic Acid.
o B: Acetonitrile + 0.1% Formic Acid.
e Gradient: 5% B to 95% B over 10 minutes.
e Detection: UV at 254 nm (Aromatic) and 210 nm.

e Logic: The Phenol precursor is more polar and will elute earlier (lower Retention Time) than
the lipophilic Cyclopropyl ether product.
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e To cite this document: BenchChem. [Technical Characterization Profile: 2-Cyclopropoxy-1-
fluoro-3-iodobenzene[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14819341/docs#technical-characterization-profile-2-
cyclopropoxy-1-fluoro-3-iodobenzene-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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